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Compound of Interest

Compound Name: Trichloroacetic anhydride

Cat. No.: B1210623

CAS Number: 4124-31-6
Introduction

Trichloroacetic anhydride, identified by the CAS number 4124-31-6, is a highly reactive and
versatile chemical reagent.[1] It is a dense, colorless liquid that is widely utilized across various
scientific disciplines, particularly in organic synthesis, pharmaceutical development, and
analytical chemistry.[2][3][4] Its significance stems from its potent reactivity as an acylating
agent, which allows for the introduction of the trichloroacetyl group into a wide range of
molecules. This modification can enhance molecular stability, alter electronic properties, and
serve as a protective group in complex syntheses.[4] This technical guide provides an in-depth
overview of trichloroacetic anhydride, including its physicochemical properties, key
applications with detailed experimental protocols, and safety considerations, tailored for
researchers, scientists, and drug development professionals.

Physicochemical and Safety Data

Trichloroacetic anhydride is a powerful acylating agent, but its reactivity also necessitates
careful handling due to its hazardous nature.[5] It is corrosive, harmful if swallowed, and can
cause severe skin burns and eye damage.[5] It is also sensitive to moisture and should be
stored under an inert atmosphere.[5] Key quantitative data for this compound are summarized
in the table below for easy reference.
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Property Value Reference
CAS Number 4124-31-6 [1]
Molecular Formula C4CI603 [1]
Molecular Weight 308.76 g/mol

Appearance Clear, colorless liquid [1]

Boiling Point 139-141 °C at 60 mmHg [5]

Density 1.69 g/mL at 25 °C [5]
Refractive Index n20/D 1.484 [5]

Significance and Applications in Research and Drug
Development

The high electrophilicity of the carbonyl carbons in trichloroacetic anhydride makes it a more
reactive acylating agent than acetic anhydride. This increased reactivity is due to the strong
electron-withdrawing inductive effect of the three chlorine atoms on the alpha-carbon, which
makes the carbonyl carbon more susceptible to nucleophilic attack. This property is leveraged
in several key areas of research and development:

o Pharmaceutical Synthesis: Trichloroacetic anhydride is a crucial reagent in the synthesis
of various active pharmaceutical ingredients (APIs). A notable example is its use as a
pharmaceutical synthesis intermediate in the production of glyburide, a sulfonylurea drug
used to treat type |l diabetes.[6] It is also employed in the synthesis of anti-inflammatory and
analgesic drugs.[3]

e Agrochemical Synthesis: This compound serves as an important building block in the
production of herbicides and fungicides.

» Analytical Chemistry (Derivatization): In analytical chemistry, trichloroacetic anhydride is
used as a derivatizing agent to improve the chromatographic properties and detectability of
various compounds, particularly for gas chromatography-mass spectrometry (GC-MS)
analysis. It reacts with amines and other functional groups to form stable, more volatile
derivatives with characteristic mass fragmentation patterns.[2][7] This is particularly
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advantageous in the analysis of amphetamines and their metabolites in biological samples.

[2](718]

o Biochemistry (Protein Modification): Researchers utilize trichloroacetic anhydride for the
modification of proteins and peptides. This allows for the study of structure-function
relationships and can improve the stability and solubility of these biomolecules for analytical
purposes.[3]

Key Experimental Protocols

The following sections provide detailed methodologies for some of the key applications of
trichloroacetic anhydride.

Derivatization of Amphetamines for GC-MS Analysis

This protocol outlines the general steps for the derivatization of amphetamine and
methamphetamine in urine samples using trichloroacetic anhydride prior to GC-MS analysis.

Materials:

Urine sample

o Trichloroacetic anhydride

o 2-Methylphenethylamine (internal standard)
e Solvents for extraction (e.g., 1-chlorobutane)
» Borate buffer (pH 9.8)

e 1N Sodium hydroxide

» \ortex mixer

e Centrifuge

¢ GC-MS system

Procedure:
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Sample Preparation: To a specified volume of urine, add the internal standard solution (2-
methylphenethylamine).

Alkalinization: Add 1 mL of borate buffer (pH 9.8) and 1 mL of 1N sodium hydroxide to make
the sample alkaline.

Liquid-Liquid Extraction: Add 10 mL of an appropriate organic solvent (e.g., 1-chlorobutane)
to extract the amphetamines. Vortex mix for 1 minute, followed by further mixing for 10
minutes. Centrifuge to separate the layers.

Back Extraction: The organic layer is then subjected to a liquid-liquid back extraction for
sample cleanup.

Derivatization: The cleaned extract is treated with trichloroacetic anhydride. The reaction
mixture may require heating (e.g., 50-60°C for 45-50 minutes) to ensure complete
derivatization.[8]

Work-up: Excess trichloroacetic anhydride and acidic by-products are removed. This may
involve adding water followed by another organic extraction of the derivatized
amphetamines.[8]

GC-MS Analysis: The final organic extract containing the derivatized amphetamines is
injected into the GC-MS system. A typical GC temperature is around 180°C.[2] The mass
spectrometer is set to monitor specific ions characteristic of the derivatized amphetamine,
methamphetamine, and the internal standard.[2]

Sample Preparation

Add Internal
Standard

Derivatization Analysis
/Add Trichloroacetic 5 0
Anhydride Hea( (optional) GC-MS Analysis ‘

Urine Sample

Click to download full resolution via product page

Workflow for amphetamine derivatization using trichloroacetic anhydride.
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Synthesis of Acryloylmorpholine

Trichloroacetic anhydride can be used in the synthesis of acryloylmorpholine, a valuable

monomer for producing water-soluble polymers with applications in medicine and industry.[6]

The following is a general procedure; specific quantities and conditions may vary based on the

specific patent or publication.

Materials:

Acrylic acid

Trichloroacetic anhydride

Morpholine

Appropriate solvent (e.g., dichloromethane)
Triethylamine (or other base)

Standard glassware for organic synthesis

Procedure:

Formation of the Mixed Anhydride (in situ): Acrylic acid is reacted with trichloroacetic
anhydride in an appropriate solvent. This forms a mixed anhydride which is a highly reactive
acylating agent.

Amidation: Morpholine is added to the reaction mixture. The nitrogen atom of morpholine
acts as a nucleophile and attacks the carbonyl group of the acrylic acid portion of the mixed
anhydride.

Work-up: The reaction mixture is typically washed with water and a mild base (e.g., sodium
bicarbonate solution) to remove unreacted starting materials and by-products. The organic
layer is then dried and the solvent is removed under reduced pressure to yield the crude
acryloylmorpholine.

Purification: The crude product can be purified by distillation or column chromatography.
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Logical flow for the synthesis of acryloylmorpholine.

Conclusion

Trichloroacetic anhydride is an indispensable reagent for researchers and professionals in
the fields of chemistry and drug development. Its high reactivity as an acylating agent facilitates
a wide range of chemical transformations, from the synthesis of complex pharmaceutical
molecules to the derivatization of analytes for sensitive detection. A thorough understanding of
its properties, applications, and safe handling procedures is essential for its effective and
responsible use in the laboratory. The experimental workflows and data presented in this guide
are intended to provide a solid foundation for the practical application of this versatile

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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